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Compound of Interest

Compound Name: Dmp-543

Cat. No.: B1670832

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides a comprehensive guide to the proper
disposal procedures for DMP-543, a voltage-gated potassium channel inhibitor used in
research. While specific federal or institutional disposal regulations for DMP-543 are not widely
published, this guide outlines a conservative, safety-first approach based on general best
practices for laboratory chemical waste management.

DMP-543 is intended for research use only and is not for human or veterinary use.[1] Although
some safety data sheets (SDS) indicate that the substance is not classified as hazardous
according to the Globally Harmonized System (GHS), it is prudent to handle all research
chemicals with a high degree of caution. One SDS suggests that smaller quantities may be
disposed of with household waste; however, for a laboratory environment, a more rigorous and
controlled disposal process is strongly recommended.

Chemical and Physical Properties of DMP-543

A thorough understanding of a compound's properties is essential for its safe handling and
disposal. The following table summarizes the key characteristics of DMP-543.
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Property Value

CAS Number 160588-45-4
Molecular Formula C26H18F2N20
Molecular Weight 412.4 g/mol
Appearance Solid

Purity =98%

Solubility DMSO: 30 mg/ml

Powder: -20°C for 3 years; In solvent: -80°C for
Storage Temperature
6 months

Incompatible Materials Strong oxidizing agents

B Carbon oxides, hydrogen fluoride, nitrogen
Hazardous Decomposition "
oxides

Step-by-Step Disposal Procedure

The following procedure is a general guideline. Always consult your institution's Environmental
Health & Safety (EH&S) office for specific protocols and requirements.

e Personal Protective Equipment (PPE): Before handling DMP-543, ensure you are wearing
appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

o Waste Identification and Collection:

o Solid Waste: Collect unadulterated, solid DMP-543 waste in a clearly labeled, sealed
container. The container should be made of a material compatible with the chemical.

o Contaminated Materials: Any materials grossly contaminated with DMP-543 (e.g., gloves,
weigh boats, paper towels) should be collected in a separate, sealed plastic bag or
container.

o Solutions: Solutions of DMP-543 should be collected in a labeled, sealed container
designated for chemical liquid waste. Do not mix with other incompatible waste streams.
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» Labeling: All waste containers must be clearly labeled with the full chemical name ("DMP-
543"), the approximate amount of waste, and the date of accumulation.

o Storage: Store the waste container in a designated satellite accumulation area within the
laboratory. Ensure it is stored away from incompatible materials, particularly strong oxidizing

agents.

» Disposal Request: Contact your institution's EH&S office to arrange for the pickup and
disposal of the chemical waste. Provide them with all necessary information about the waste
stream. Do not attempt to dispose of DMP-543 in the regular trash or down the drain without
explicit approval from your EH&S office.

o Empty Containers: Empty containers of DMP-543 should be triple-rinsed with a suitable
solvent. The rinsate must be collected and disposed of as chemical waste. After rinsing, the
container can typically be disposed of in the regular trash, but be sure to deface or remove

the original label.

Visualizing Disposal and Safety Protocols

To further clarify the procedural workflows, the following diagrams illustrate the decision-making
process for DMP-543 disposal and the appropriate response to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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